Cas no 157365-45-2 (3-Pyridinecarbonitrile, 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo-)
3-Pyridinecarbonitrile, 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile, 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo-
- 157365-45-2
- 1-Ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo-3-pyridinecarbonitrile
- SCHEMBL13692648
-
- Inchi: 1S/C9H10N2O2/c1-3-11-8(12)4-6(2)7(5-10)9(11)13/h3-4H2,1-2H3
- InChI Key: FVCVCAVMZUAGBX-UHFFFAOYSA-N
- SMILES: O=C1CC(C)=C(C#N)C(N1CC)=O
Computed Properties
- Exact Mass: 178.0743
- Monoisotopic Mass: 178.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 61.2Ų
Experimental Properties
- PSA: 61.17
3-Pyridinecarbonitrile, 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
3-Pyridinecarbonitrile, 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 900752-1G |
1-Ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo-3-pyridinecarbonitrile |
157365-45-2 | 1G |
¥1749.22 | 2022-02-24 |
3-Pyridinecarbonitrile, 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo- Related Literature
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Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on 3-Pyridinecarbonitrile, 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo-
Comprehensive Overview of 3-Pyridinecarbonitrile, 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo- (CAS No. 157365-45-2)
3-Pyridinecarbonitrile, 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo- (CAS No. 157365-45-2) is a specialized organic compound with a unique molecular structure that combines pyridine and nitrile functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. Its 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo backbone makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the development of novel therapeutic agents.
The compound's pyridinecarbonitrile core is a critical feature, as pyridine derivatives are widely studied for their role in medicinal chemistry. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and enzyme modulators, which are hot topics in current drug development. With the rise of AI-driven drug discovery and computational chemistry, compounds like 3-Pyridinecarbonitrile, 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo- are being screened for their binding affinities and pharmacokinetic properties using advanced algorithms.
In addition to pharmaceutical applications, this compound is also explored in material science for its potential use in organic electronics and catalysis. The nitrile group in its structure offers reactivity that can be harnessed for polymer synthesis or as a ligand in transition metal complexes. Given the growing demand for sustainable chemistry and green synthesis, researchers are investigating eco-friendly methods to produce and functionalize such compounds.
One of the most frequently asked questions about 3-Pyridinecarbonitrile, 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo- is its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents, making it suitable for solution-phase reactions. Its stability at room temperature is another advantage, allowing for easier handling and storage compared to more labile compounds.
The synthesis of this compound typically involves multi-step organic reactions, including condensation and cyclization steps. Recent advancements in flow chemistry and microwave-assisted synthesis have improved yields and reduced reaction times, aligning with the industry's push for efficient chemical manufacturing. These innovations are particularly relevant given the increasing focus on cost-effective and scalable production methods in the chemical sector.
Another area of interest is the compound's potential role in neurological research. Pyridine derivatives are known to interact with neurotransmitter systems, and the 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo moiety may offer unique pharmacological profiles. This has led to speculation about its utility in developing treatments for neurodegenerative diseases, a highly searched topic in both academic and public domains.
From an analytical perspective, 3-Pyridinecarbonitrile, 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo- can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for quality control and ensuring the compound's purity, which is crucial for research and industrial applications. The availability of high-purity samples has facilitated its adoption in high-throughput screening assays.
In summary, 3-Pyridinecarbonitrile, 1-ethyl-1,2,5,6-tetrahydro-4-methyl-2,6-dioxo- (CAS No. 157365-45-2) is a compound of significant scientific and industrial interest. Its diverse applications, from pharmaceuticals to material science, combined with ongoing advancements in synthetic methodologies, position it as a valuable candidate for future innovations. As research continues to uncover its full potential, this compound is likely to remain a focal point in cutting-edge chemistry and drug development.
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